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Compound of Interest

Compound Name: MB 660R DBCO

Cat. No.: B15622464 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the proper

handling, application, and disposal of MB 660R DBCO, a bright and photostable far-red

fluorescent dye. Adherence to these protocols is critical for ensuring laboratory safety and

maintaining experimental integrity.

Personal Protective Equipment (PPE)
When handling MB 660R DBCO, appropriate personal protective equipment is mandatory to

minimize exposure and ensure safety. The following table summarizes the required PPE.
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PPE Category Item
Specifications and
Rationale

Eye and Face Protection Safety Goggles

Wear tight-sealing safety

goggles to protect against

potential splashes of the

compound, especially when in

solution.[1][2]

Hand Protection Chemical-Resistant Gloves

Wear suitable gloves, such as

nitrile gloves, to prevent skin

contact.[1][2] If direct contact

occurs, rinse the affected area

with plenty of water.[2]

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect skin and

clothing from accidental

contamination.[1][3]

Respiratory Protection Respirator (if necessary)

While not expected to be an

inhalation hazard under normal

use, in case of insufficient

ventilation or when handling

the powder, use a respirator

approved under appropriate

government standards.[2]

Operational Plan: Handling and Experimental
Workflow
MB 660R DBCO is a water-soluble and pH-insensitive dye utilized in copper-free "click

chemistry" reactions for labeling azide-containing biomolecules.[4][5]

Storage and Preparation:

Storage: Store the solid compound at -20°C and desiccate.[4] Before use, allow the vial to

equilibrate to room temperature to prevent moisture condensation.[6][7]
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Reconstitution: Dissolve MB 660R DBCO in a dry, water-miscible organic solvent such as

dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) before diluting it into the final

aqueous reaction buffer.[4][6][7]

Experimental Protocol: General Antibody Labeling This protocol outlines a typical workflow for

conjugating MB 660R DBCO to an antibody.

Antibody Preparation: Prepare the antibody at a concentration of 1-10 mg/mL in an amine-

free and azide-free buffer (e.g., PBS, pH ~7.4).[8] Ensure that any additives like BSA or

gelatin are removed.[9]

Reagent Preparation: Prepare a 10 mM stock solution of MB 660R DBCO (as an NHS ester

for antibody labeling) in anhydrous DMSO.[9][10]

Conjugation Reaction: Add a 20-30 fold molar excess of the DBCO reagent to the antibody

solution.[8][10] The final DMSO concentration in the reaction mixture should be kept below

20%.[8][10]

Incubation: Incubate the reaction for 60 minutes at room temperature.[8][10]

Quenching (Optional): The reaction can be quenched by adding a small amount of a primary

amine-containing buffer, such as Tris, and incubating for an additional 15 minutes.[9][10]

Purification: Remove the unreacted DBCO reagent using a desalting column or dialysis.[7][9]

Click Reaction: The DBCO-labeled antibody is now ready to be reacted with an azide-

containing molecule. Mix the DBCO-labeled antibody with a 2-4 fold molar excess of the

azide-modified target.[9]

Final Incubation: Incubate the click reaction for 2-4 hours at room temperature or overnight

at 4°C.[8]
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Preparation

Conjugation Click Chemistry

1. Prepare Antibody
(1-10 mg/mL in PBS)

3. Mix Antibody and DBCO
(Incubate 60 min at RT)

2. Prepare MB 660R DBCO
(10 mM in DMSO)

4. Quench Reaction
(Optional) 5. Purify Conjugate 6. React with Azide Target

(Incubate 2-4h at RT)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15622464#personal-protective-equipment-for-
handling-mb-660r-dbco]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b15622464#personal-protective-equipment-for-handling-mb-660r-dbco
https://www.benchchem.com/product/b15622464#personal-protective-equipment-for-handling-mb-660r-dbco
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15622464?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

